3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: (4-methyl-5-phenyl-1,2,4-triazol-3-yl)hydrazine
• InChI: InChI=1S/C9H11N5/c1-14-8(12-13-9(14)11-10)7-5-3-2-4-6-7/h2-6H,10H2,1H3,(H,11,13)
• InChI Key: PTICRJHPJJHINP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1NN)C2=CC=CC=C2
• Molecular Formula: C9H11N5
• Molecular Weight: 189.22 g/mol
• CAS RN: 926191-56-2

Description

3-Hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole is a heterocyclic compound with the molecular weight of 189.22. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11N5/c1-14-8(12-13-9(14)11-10)7-5-3-2-4-6-7/h2-6H,10H2,1H3,(H,11,13). This indicates that the compound has a molecular structure with 9 carbon atoms, 11 hydrogen atoms, and 5 nitrogen atoms.

Physical And Chemical Properties Analysis

3-Hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole is a powder at room temperature.

Scientific Research Applications

Antimicrobial Agent Development

. Researchers are exploring this compound for its potential to inhibit the growth of various bacteria and fungi, which could lead to the development of new antimicrobial agents. This is particularly important in the fight against multidrug-resistant pathogens.

Anticancer Research

. They can interact with enzymes and receptors in biological systems, which may allow them to target and disrupt the metabolic pathways of cancer cells, potentially leading to new cancer therapies.

Coordination Chemistry

. Such complexes are valuable in coordination chemistry, where they can be used to study metal-ligand interactions, which are fundamental to understanding biochemical processes and developing catalytic systems.

Material Science Applications

. These characteristics make it a promising candidate for use in organic materials within material science, particularly in the development of electronic devices.

Pharmacological Potentials

. Research into the pharmacological potentials of our compound could lead to the discovery of new drugs with various therapeutic effects, such as antifungal, antiviral, and antidepressant medications.

Synthesis of Heterocyclic Compounds

. These structures are significant in medicinal chemistry for their diverse biological activities and potential therapeutic applications.

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding ingestion and inhalation, and not getting it in eyes, on skin, or on clothing.